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Compound of Interest

Compound Name: GSK-843

Cat. No.: B15608183 Get Quote

Essential Safety and Handling Guide for GSK-843
For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling and disposal of

GSK-843, a potent receptor-interacting protein kinase 3 (RIPK3) inhibitor. Given the absence of

a publicly available, specific Safety Data Sheet (SDS), these guidelines are based on best

practices for handling potent, research-grade kinase inhibitors and should be followed to

ensure a safe laboratory environment. GSK-843 is intended for research use only.

Personal Protective Equipment (PPE): A Multi-Layered
Defense
A comprehensive approach to PPE is mandatory when handling GSK-843 to prevent dermal,

ocular, and respiratory exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15608183?utm_src=pdf-interest
https://www.benchchem.com/product/b15608183?utm_src=pdf-body
https://www.benchchem.com/product/b15608183?utm_src=pdf-body
https://www.benchchem.com/product/b15608183?utm_src=pdf-body
https://www.benchchem.com/product/b15608183?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Laboratory Activity
Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

Respirator: NIOSH-approved N95 or higher-

rated respirator. Gloves: Double-gloving with

nitrile gloves. Eye Protection: Chemical splash

goggles. Lab Coat: Disposable or dedicated

non-absorbent lab coat. Ventilation: Certified

chemical fume hood or powder containment

hood.

Solution Preparation and Handling

Gloves: Double-gloving with nitrile gloves. Eye

Protection: Chemical splash goggles or face

shield. Lab Coat: Standard laboratory coat.

Ventilation: Certified chemical fume hood.

Cell Culture and In Vitro Assays

Gloves: Nitrile gloves. Eye Protection: Safety

glasses with side shields. Lab Coat: Standard

laboratory coat. Ventilation: Class II biological

safety cabinet.

Waste Disposal

Gloves: Heavy-duty nitrile or butyl rubber

gloves. Eye Protection: Chemical splash

goggles. Lab Coat: Standard laboratory coat.

Table 1: Personal Protective Equipment recommendations for various laboratory activities

involving GSK-843.

Operational and Disposal Plans
A systematic approach to handling and disposal is essential to minimize exposure and ensure

laboratory safety.

Receiving and Storage:

Upon receipt, inspect the container for any signs of damage or leakage.

Confirm the recommended storage conditions on the product vial or datasheet. GSK-843
powder should be stored at -20°C for up to three years, and solutions in DMSO at -80°C for
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up to one year.[1]

Handling and Experimental Use:

Designated Area: All work with GSK-843 should be conducted in a designated and clearly

marked area.

Fume Hood: All manipulations of the solid compound and concentrated solutions must be

performed in a certified chemical fume hood to prevent inhalation of dust or aerosols.[2][3]

Avoid Contamination: Use dedicated spatulas, glassware, and other equipment. If not

possible, thoroughly decontaminate equipment after use.

Hand Washing: Always wash hands thoroughly with soap and water after handling the

compound, even when gloves have been worn.[2]

Disposal Plan: All waste materials contaminated with GSK-843 must be treated as hazardous

chemical waste and disposed of in accordance with local, state, and federal regulations.[4]

Solid Waste: This includes empty vials, contaminated gloves, pipette tips, and other

disposable materials. These items should be placed in a designated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste: Unused solutions containing GSK-843 should be collected in a designated,

sealed, and clearly labeled hazardous liquid waste container. Do not pour down the drain.[4]

Quantitative Data Summary
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Property Value Source

Storage (Powder) -20°C for 3 years TargetMol

Storage (in Solvent) -80°C for 1 year TargetMol

Solubility in DMSO 30 mg/mL (79.47 mM) TargetMol

In Vivo Formulation

2 mg/mL (5.3 mM) in 10%

DMSO + 40% PEG300 + 5%

Tween 80 + 45% Saline

TargetMol

IC₅₀ (RIP3 Kinase Binding) 8.6 nM MedchemExpress[5]

IC₅₀ (RIP3 Kinase Activity) 6.5 nM MedchemExpress[5]

Table 2: Summary of quantitative data for GSK-843.

Experimental Protocols and Visualizations
Signaling Pathway of RIPK3 Inhibition by GSK-843
GSK-843 is a selective inhibitor of RIPK3, a key kinase in the necroptosis signaling pathway.[5]

Necroptosis is a form of programmed cell death. However, at higher concentrations, GSK-843
has been observed to induce apoptosis through a RIPK3-dependent mechanism.[6][7]
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Caption: GSK-843 inhibits necroptosis at low concentrations but can induce apoptosis at higher

concentrations.
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Experimental Workflow: TNF-induced Necroptosis
Assay
The following workflow outlines a typical experiment to evaluate the efficacy of GSK-843 in a

cell-based necroptosis assay.

Experimental Workflow

1. Cell Seeding
Seed HT-29 cells in a 96-well plate.

2. Pre-treatment
Treat cells with serial dilutions of GSK-843.

3. Induction of Necroptosis
Add TNF-α, SMAC mimetic, and a pan-caspase inhibitor.

4. Incubation
Incubate for 24-48 hours.

5. Viability Assay
Measure cell viability (e.g., CellTiter-Glo®).

6. Data Analysis
Calculate IC₅₀ values.

Click to download full resolution via product page

Caption: A typical experimental workflow for evaluating GSK-843 in a TNF-induced necroptosis

assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15608183?utm_src=pdf-custom-synthesis
https://www.targetmol.com/compound/gsk-843
https://www.benchchem.com/pdf/Safeguarding_Researchers_A_Guide_to_Personal_Protective_Equipment_and_Safe_Handling_of_MET_Kinase_IN_3.pdf
https://wilcoprime.com/blog/f/the-importance-of-chemical-safety-in-rd-labs
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Hpk1_IN_4.pdf
https://www.medchemexpress.com/gsk-843.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC4512186/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4512186/
https://www.researchgate.net/figure/Concentration-Dependent-Apoptosis-of-GSK840-GSK843-and-GSK872-Requires-RIP3-A_fig2_269168682
https://www.benchchem.com/product/b15608183#personal-protective-equipment-for-handling-gsk-843
https://www.benchchem.com/product/b15608183#personal-protective-equipment-for-handling-gsk-843
https://www.benchchem.com/product/b15608183#personal-protective-equipment-for-handling-gsk-843
https://www.benchchem.com/product/b15608183#personal-protective-equipment-for-handling-gsk-843
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15608183?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15608183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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